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Cat. No.: B1340583 Get Quote

Despite interest in butanoic acid derivatives for their potential to modulate neurotransmission, a

comprehensive review of publicly available scientific literature reveals a significant scarcity of

specific research on the neuropharmacological applications of 4-(Dibenzylamino)butanoic
acid. While this compound is commercially available for research purposes, detailed studies

elucidating its mechanism of action, quantitative pharmacological data, and specific

experimental protocols in neuropharmacology are not readily found in published peer-reviewed

journals.

This document aims to provide a foundational understanding of the general context in which a

compound like 4-(Dibenzylamino)butanoic acid might be investigated in neuropharmacology,

drawing parallels from related butanoic acid derivatives and their interactions with the

GABAergic system. It is crucial to note that the following information is based on analogous

compounds and general principles, and not on direct studies of 4-(Dibenzylamino)butanoic
acid.

Hypothetical Applications in Neuropharmacology
Research
Given its structural similarity to gamma-aminobutyric acid (GABA), the principal inhibitory

neurotransmitter in the central nervous system, 4-(Dibenzylamino)butanoic acid could

theoretically be investigated for its potential to modulate GABAergic neurotransmission.
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Research in this area would likely focus on its interaction with GABA receptors (GABA-A and

GABA-B) and GABA transporters (GATs).

Derivatives of butanoic acid have been explored for their potential as:

GABA Receptor Ligands: Acting as either agonists or antagonists at GABA-A or GABA-B

receptors to modulate neuronal inhibition.

GABA Transporter Inhibitors: Blocking the reuptake of GABA from the synaptic cleft, thereby

prolonging its inhibitory effect.

Potential Signaling Pathways of Interest
Should 4-(Dibenzylamino)butanoic acid exhibit activity at GABA receptors, its mechanism

would involve key signaling pathways that regulate neuronal excitability.

GABA-A Receptor Signaling
Activation of the ionotropic GABA-A receptor leads to an influx of chloride ions (Cl-), resulting in

hyperpolarization of the neuronal membrane and subsequent inhibition of action potential firing.

The general signaling pathway is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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